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Compound of Interest

Compound Name: 3-hydroxypentadecanoyl-CoA

Cat. No.: B15551558

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypentadecanoyl-CoA is a crucial intermediate in the beta-oxidation of odd-chain
fatty acids. Its stereochemistry, specifically the configuration of the hydroxyl group at the C-3
position, plays a pivotal role in its metabolic fate and potential biological activity. This technical
guide provides a comprehensive exploration of the stereochemistry of 3-
hydroxypentadecanoyl-CoA, covering its synthesis, enzymatic transformations, analytical
separation, and potential roles in cellular signaling.

Stereoisomers of 3-Hydroxypentadecanoyl-CoA

3-Hydroxypentadecanoyl-CoA exists as two enantiomers due to the chiral center at the C-3
carbon: (R)-3-hydroxypentadecanoyl-CoA and (S)-3-hydroxypentadecanoyl-CoA. The
spatial arrangement of the hydroxyl group defines their distinct stereochemical nature, which
dictates their interaction with stereospecific enzymes.

While specific optical rotation values for the enantiomers of 3-hydroxypentadecanoyl-CoA
are not readily available in the literature, the general principle for 3-hydroxy fatty acids is that
the (R) and (S) enantiomers will rotate plane-polarized light in equal but opposite directions.
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The magnitude of this rotation is dependent on the concentration of the sample, the path length
of the polarimeter, the solvent used, and the temperature.

Table 1: Physicochemical Properties of 3-Hydroxypentadecanoic Acid

Property Value

Molecular Formula C15H3003[1][2]

Molecular Weight 258.40 g/mol [1][3]

Appearance Colorless to light yellow solid[1]

Melting Point Approximately 62-63 °C (for the racemate)[1]

Slightly soluble in water; soluble in organic

Solubilit
Y solvents like chloroform and ethanol[1]

Metabolic Pathways and Enzymatic
Stereospecificity

The primary metabolic pathway involving 3-hydroxypentadecanoyl-CoA is mitochondrial fatty
acid beta-oxidation. The stereochemistry at the C-3 position is tightly controlled by the enzymes

of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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